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Compound of Interest

Compound Name: Luciferase activator-1

Cat. No.: B3441650 Get Quote

For laboratory professionals engaged in research and drug development, the safe handling and

disposal of chemical reagents is paramount. This document provides essential safety and

logistical information for the proper disposal of Luciferase activator-1, a compound used to

enhance luciferase activity in reporter gene assays. Adherence to these procedures is critical

for maintaining a safe laboratory environment and ensuring regulatory compliance.

Chemical and Physical Properties
A summary of the known quantitative data for Luciferase activator-1 is presented below. This

information is crucial for a comprehensive understanding of the compound's characteristics.
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Property Value Source

CAS Number 315703-95-8
TargetMol Safety Data

Sheet[1], Immunomart[2]

Molecular Formula C19H21N5S2
MedChemExpress[3],

Immunomart[2]

Molecular Weight 383.53 g/mol MedChemExpress[3]

Physical State Solid
TargetMol Safety Data

Sheet[1]

Solubility Soluble in DMSO MedChemExpress

Melting Point No data available
TargetMol Safety Data

Sheet[1]

Boiling Point No data available
TargetMol Safety Data

Sheet[1]

Flash Point No data available
TargetMol Safety Data

Sheet[1]

Experimental Workflow: Luciferase Reporter Assay
The following diagram illustrates a typical experimental workflow for a luciferase reporter assay

where an activator, such as Luciferase activator-1, might be used. This workflow provides a

step-by-step visualization of the process from cell culture to data analysis.
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Workflow of a luciferase reporter gene assay.
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Step-by-Step Disposal Procedures
While the Safety Data Sheet (SDS) for Luciferase activator-1 does not classify it as a

hazardous substance, proper disposal is still necessary to maintain laboratory safety and

environmental responsibility.[1] The following procedures provide a detailed guide for its

disposal.

Solid Waste Disposal
For the disposal of Luciferase activator-1 in its solid, powdered form:

Containerization: Ensure the solid waste is collected in a clearly labeled, sealed container.

The original product container can be used if it is securely closed.

Labeling: The container must be labeled as "Luciferase activator-1 waste" and include the

CAS number (315703-95-8).

Segregation: Although not classified as hazardous, it is good practice to segregate this

chemical waste from general laboratory trash to avoid accidental exposure or environmental

release.

Institutional Guidelines: Follow your institution's specific guidelines for the disposal of non-

hazardous chemical waste.[4][5][6] This may involve placing it in a designated chemical

waste accumulation area for pickup by environmental health and safety personnel.

Liquid Waste Disposal (Solutions in DMSO)
Luciferase activator-1 is often dissolved in dimethyl sulfoxide (DMSO) for experimental use.

The disposal of these solutions requires additional precautions due to the properties of DMSO.

Waste Collection: Collect all liquid waste containing Luciferase activator-1 and DMSO in a

dedicated, leak-proof, and chemically resistant waste container.

Labeling: Clearly label the waste container with "Luciferase activator-1 in DMSO" and list

the approximate concentrations.

Avoid Drain Disposal: Do not dispose of DMSO solutions down the drain.[7] DMSO can

penetrate the skin and may carry other dissolved substances with it.[8]
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Segregation: Store the DMSO waste container separately from other aqueous and

chlorinated solvent waste streams.

Professional Disposal: Arrange for the disposal of the DMSO waste through your institution's

hazardous waste management program.[9] DMSO is a combustible liquid and should be

handled accordingly.[8]

Decontamination of Labware
For glassware and other lab equipment that has come into contact with Luciferase activator-
1:

Initial Rinse: Rinse the contaminated labware with a suitable solvent (such as ethanol or

isopropanol) to remove any residual compound. Collect this rinse as chemical waste.

Washing: After the initial rinse, wash the labware thoroughly with soap and water.

Final Rinse: Perform a final rinse with deionized water.

By following these detailed procedures, researchers, scientists, and drug development

professionals can ensure the safe and responsible disposal of Luciferase activator-1,

contributing to a secure and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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